Cas no 56935-79-6 (4-(3,5-Dimethylpyrazol-1-yl)benzonitrile)
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure, featuring a pyrazole ring and a benzonitrile moiety, offers high reactivity and ease of functionalization. This compound is valued for its stability, purity, and availability, making it an essential building block in chemical research and development.
56935-79-6 structure
Product Name:4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
CAS No:56935-79-6
MF:C12H11N3
MW:197.235841989517
MDL:MFCD09817559
CID:1015192
PubChem ID:15005387
Update Time:2025-07-20
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- LogP
- 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile 97
- 4-(3,5-dimethylpyrazol-1-yl)benzonitrile
- 1-(4-cyanophenyl)-3,5-dimethylpyrazole
- 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile
- 4-(3,5-dimethylpyrazol-1-yl)-benzonitrile
- 4-(3,5-dimethyl-pyrazol-1-yl)-benzonitrile
- ACMC-209luz
- AGN-PC-003B10
- ANW-32601
- CTK5A5981
- SBB092182
- SureCN378335
- DTXSID30566846
- MFCD09817559
- STL414847
- SCHEMBL378335
- DB-072223
- 56935-79-6
- BS-29050
- AKOS000222326
- CS-0453796
- CHEBI:194721
- BTXLPDNFEZIQBZ-UHFFFAOYSA-N
- 4-(3,5-Dimethylpyrazol-1-yl)benzonitrile
-
- MDL： MFCD09817559
- Inchi： 1S/C12H11N3/c1-9-7-10(2)15(14-9)12-5-3-11(8-13)4-6-12/h3-7H,1-2H3
- InChI Key： BTXLPDNFEZIQBZ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CC=2)C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 197.09500
- Monoisotopic Mass: 197.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Melting Point: 57-59°C
- PSA: 41.61000
- LogP: 2.36078
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D479848-100mg |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile |
56935-79-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D479848-250mg |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile |
56935-79-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D479848-500mg |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile |
56935-79-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D479848-1g |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile |
56935-79-6 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM315868-25g |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile |
56935-79-6 | 95% | 25g |
$480 | 2021-08-18 | |
| Apollo Scientific | OR14896-1g |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile |
56935-79-6 | 97% | 1g |
£30.00 | 2024-05-26 | |
| Apollo Scientific | OR14896-5g |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile |
56935-79-6 | 97% | 5g |
£90.00 | 2024-05-26 | |
| abcr | AB223105-1 g |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile; 97% |
56935-79-6 | 1g |
€127.00 | 2023-02-05 | ||
| abcr | AB223105-5 g |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile; 97% |
56935-79-6 | 5g |
€297.00 | 2023-02-05 | ||
| abcr | AB223105-25 g |
4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzonitrile; 97% |
56935-79-6 | 25g |
€807.00 | 2023-02-05 |
4-(3,5-Dimethylpyrazol-1-yl)benzonitrile Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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